Cas no 2287262-36-4 (Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287262-36-4
• MF: C₁₄H₁₅Cl₂NO₂
• MW: 300.180402040482
• CID: 6541738
• PubChem ID: 137943551
• Update Time: 2025-07-18

Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6761811
• 2287262-36-4
• Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• methyl 2-amino-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetate

• Inchi： 1S/C14H15Cl2NO2/c1-19-12(18)11(17)14-5-13(6-14,7-14)8-2-9(15)4-10(16)3-8/h2-4,11H,5-7,17H2,1H3
• InChI Key： GVAKQCYACJSCAW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C12CC(C(C(=O)OC)N)(C1)C2)Cl

Computed Properties

• Exact Mass: 299.0479841g/mol
• Monoisotopic Mass: 299.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate: A Comprehensive Overview

Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS no: 2287262-36-4) is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This molecule, characterized by a complex bicyclic backbone and functional groups, has garnered attention for its role in the development of novel therapeutic agents.

The compound's structure consists of a central acetic acid derivative substituted with an amino group and a bulky bicyclo[1.1.1]pentanyl moiety, further modified by a 3,5-dichlorophenyl group. This intricate arrangement suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled the detailed modeling of such complex molecules, providing insights into their binding modes and interactions with biological receptors. Studies have indicated that the bicyclo[1.1.1]pentanyl group may enhance the compound's solubility and bioavailability, while the 3,5-dichlorophenyl moiety could contribute to its binding affinity by forming critical hydrophobic interactions.

In vitro studies have begun to explore the pharmacological profile of Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, revealing promising activities in several key therapeutic areas. Notably, preliminary data suggest that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and cancer progression.

The dichlorophenyl substituent is particularly noteworthy, as it has been identified in various bioactive molecules known for their anti-inflammatory and anticancer properties. The combination of this group with the bicyclic structure may synergistically enhance the compound's efficacy and selectivity.

The acetic acid derivative portion of the molecule provides a versatile scaffold for further chemical modifications, allowing for the exploration of analogues with optimized pharmacokinetic profiles. This flexibility is crucial in drug development, where fine-tuning of molecular properties can significantly impact therapeutic outcomes.

Current research is focused on synthesizing derivatives of Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate to improve its metabolic stability and target specificity. Techniques such as structure-activity relationship (SAR) studies are being employed to identify key structural elements responsible for its observed biological activities.

The use of high-throughput screening (HTS) has accelerated the identification of promising candidates from large compound libraries, including those featuring complex structural motifs like Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate. These screens have helped to validate the compound's potential as a lead molecule for further medicinal chemistry efforts.

Future directions in the study of this compound include exploring its mechanism of action and potential applications in treating neurological disorders and metabolic diseases. The unique structural features suggest that it may interact with targets distinct from conventional pharmaceuticals, offering new avenues for therapeutic intervention.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to access these compounds in sufficient quantities for biological testing.

In conclusion, Methyl 2-amino-2-[3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate represents a promising candidate for pharmaceutical development. Its unique structural features and preliminary biological activities make it an attractive target for further investigation.